Cas no 214404-98-5 (Cyclooctanecarboxylic acid, 2-oxo-1-(3-oxobutyl)-, ethyl ester)
214404-98-5 structure
Product Name:Cyclooctanecarboxylic acid, 2-oxo-1-(3-oxobutyl)-, ethyl ester
CAS No:214404-98-5
MF:C15H24O4
MW:268.348665237427
CID:1408381
Update Time:2024-08-16
Cyclooctanecarboxylic acid, 2-oxo-1-(3-oxobutyl)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Cyclooctanecarboxylic acid, 2-oxo-1-(3-oxobutyl)-, ethyl ester
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- Inchi: 1S/C15H24O4/c1-3-19-14(18)15(11-9-12(2)16)10-7-5-4-6-8-13(15)17/h3-11H2,1-2H3
- InChI Key: JIHYRGBKWULKTC-UHFFFAOYSA-N
- SMILES: C1(CCC(=O)C)(C(OCC)=O)CCCCCCC1=O
Computed Properties
- Exact Mass: 268.16752
Experimental Properties
- Density: 1.037±0.06 g/cm3(Predicted)
- Boiling Point: 378.2±27.0 °C(Predicted)
- PSA: 60.44
Cyclooctanecarboxylic acid, 2-oxo-1-(3-oxobutyl)-, ethyl ester Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
214404-98-5 (Cyclooctanecarboxylic acid, 2-oxo-1-(3-oxobutyl)-, ethyl ester) Related Products
- 517-23-7(2-Acetylbutyrolactone)
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- 596-75-8(Diethyl dibutylmalonate)
- 1655-07-8(ethyl 2-oxocyclohexane-1-carboxylate)
- 607-97-6(Ethyl-2-ethylacetoacetate)
- 1187-74-2(Acetonyl-succinic Acid Diethyl Ester)
- 570-08-1(Diethyl 2-Acetylmalonate)
- 609-14-3(ethyl 2-methyl-3-oxobutanoate)
- 611-10-9(ethyl 2-oxocyclopentane-1-carboxylate)
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